N,1'-dimethyl-N-[(7-methyl-1H-benzimidazol-2-yl)methyl]-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-methyl-N-[(4-methyl-1H-benzimidazol-2-yl)methyl]-1-(1-methylpiperidin-4-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H33N5O/c1-16-6-4-8-19-21(16)24-20(23-19)15-26(3)22(28)17-7-5-11-27(14-17)18-9-12-25(2)13-10-18/h4,6,8,17-18H,5,7,9-15H2,1-3H3,(H,23,24)
• InChI Key: FJMGNPBNYJHIGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)CN(C)C(=O)C3CCCN(C3)C4CCN(CC4)C
• Molecular Formula: C22H33N5O
• Molecular Weight: 383.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzimidazole ring and a bipiperidine ring. Benzimidazole is a type of organic compound that consists of a fusion of benzene and imidazole. It is a heterocyclic aromatic organic compound that is important in a variety of biological and industrial applications.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzimidazole ring system is a fused ring that includes a benzene ring and an imidazole ring. The bipiperidine component is a type of piperidine, a heterocyclic organic compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used. Benzimidazole compounds are known to participate in a variety of chemical reactions due to the presence of the imidazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. In general, benzimidazole compounds are stable and have good solubility in polar solvents due to the presence of the polar imidazole ring.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many benzimidazole derivatives have biological activity and are used in medicine. They can interact with biological targets such as enzymes or receptors to exert their effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, it should be handled with care to avoid exposure and potential harm.

Future Directions

The future directions for research on this compound could include exploring its potential applications in various fields, such as medicine or materials science. Further studies could also investigate its synthesis, properties, and mechanism of action in more detail.